Cas no 825619-02-1 (4-(Morpholinomethyl)benzene-1,2-diamine)

4-(Morpholinomethyl)benzene-1,2-diamine structure

825619-02-1 structure

Product name:4-(Morpholinomethyl)benzene-1,2-diamine

CAS No:825619-02-1

MF:C₁₁H₁₇N₃O

MW:207.272182226181

MDL:MFCD11046432

CID:688793

PubChem ID:25193309

4-(Morpholinomethyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediamine, 4-(4-morpholinylmethyl)-
- 4-(morpholin-4-ylmethyl)benzene-1,2-diamine
- 4-(morpholinomethyl)benzene-1,2-diamine
- 4-(4-Morpholinylmethyl)-1,2-benzenediamine (ACI)
- 4-(3,4-Diaminobenzyl)morpholine
- AS-37814
- SCHEMBL546487
- SB17803
- DA-02587
- BCP14235
- DTXSID50649004
- 4-morpholin-4-ylmethyl-benzene-1,2-diamme
- AKOS022420139
- SJVVMEBKHHZICW-UHFFFAOYSA-N
- 4-morpholin-4-ylmethyl-benzene-1,2-diamine
- MFCD11046432
- 4-[(Morpholin-4-yl)methyl]benzene-1,2-diamine
- CS-M2537
- 825619-02-1
- 4-(Morpholinomethyl)benzene-1,2-diamine
- MDL： MFCD11046432
- Inchi： 1S/C11H17N3O/c12-10-2-1-9(7-11(10)13)8-14-3-5-15-6-4-14/h1-2,7H,3-6,8,12-13H2
- InChI Key： SJVVMEBKHHZICW-UHFFFAOYSA-N
- SMILES： O1CCN(CC2C=C(N)C(N)=CC=2)CC1

Computed Properties

Exact Mass: 207.137162174g/mol
Monoisotopic Mass: 207.137162174g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.5Å²
XLogP3: 0

Experimental Properties

Color/Form: Yellow to Brown Solid

4-(Morpholinomethyl)benzene-1,2-diamine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280;P305+P351+P338
Storage Condition：2-8 °C

4-(Morpholinomethyl)benzene-1,2-diamine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D962576-250mg	4-(Morpholinomethyl)benzene-1,2-diamine	825619-02-1	98%	250mg	$220	2024-06-07
Alichem	A019064721-5g	4-(Morpholinomethyl)benzene-1,2-diamine	825619-02-1	97%	5g	$1381.30	2023-09-01
TRC	M733118-10mg	4-(Morpholinomethyl)benzene-1,2-diamine	825619-02-1		10mg	$ 50.00	2022-06-03
TRC	M733118-50mg	4-(Morpholinomethyl)benzene-1,2-diamine	825619-02-1		50mg	$ 160.00	2022-06-03
abcr	AB284849-1 g	4-Morpholin-4-ylmethyl-benzene-1,2-diamine; 97%	825619-02-1		1g	€863.20	2023-04-26
abcr	AB284849-250 mg	4-Morpholin-4-ylmethyl-benzene-1,2-diamine; 97%	825619-02-1		250mg	€459.50	2023-04-26
AstaTech	61782-0.25/G	4-(3,4-DIAMINOBENZYL)MORPHOLINE	825619-02-1	97%	0.25g	$256	2023-09-16
AstaTech	61782-5/G	4-(3,4-DIAMINOBENZYL)MORPHOLINE	825619-02-1	97%	5/G	$1743	2022-06-01
Fluorochem	049430-250mg	4-(3,4-Diaminobenzyl)morpholine	825619-02-1	97%	250mg	￡224.00	2022-03-01
abcr	AB284849-1g	4-Morpholin-4-ylmethyl-benzene-1,2-diamine, 97%; .	825619-02-1	97%	1g	€876.40	2025-02-15

4-(Morpholinomethyl)benzene-1,2-diamine Production Method

Synthetic Routes 1

528-45-0

825619-02-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Solvents: Dimethylformamide , Tetrahydrofuran ; 2.5 h, reflux; reflux → 0 °C
1.2 Reagents: Triethylamine ; 0 °C; 0 °C
2.1 Reagents: Boron trifluoride etherate , Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 3.5 h, rt
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; overnight, rt

Reference

Discovery and optimization of novel pyrazole-benzimidazole CPL304110 as a potent and selective inhibitor of fibroblast growth factor receptors FGFR (1-3)

Yamani, Abdellah; et al, European Journal of Medicinal Chemistry, 2021, 210,

Synthetic Routes 2

825619-03-2

825619-02-1

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; overnight, rt

Reference

Discovery and optimization of novel pyrazole-benzimidazole CPL304110 as a potent and selective inhibitor of fibroblast growth factor receptors FGFR (1-3)

Yamani, Abdellah; et al, European Journal of Medicinal Chemistry, 2021, 210,

Synthetic Routes 3

65003-28-3

825619-02-1

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 3.5 h, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; overnight, rt

Reference

Discovery and optimization of novel pyrazole-benzimidazole CPL304110 as a potent and selective inhibitor of fibroblast growth factor receptors FGFR (1-3)

Yamani, Abdellah; et al, European Journal of Medicinal Chemistry, 2021, 210,